Cas no 1198-34-1 (2-phenylcyclopentan-1-one)

2-phenylcyclopentan-1-one structure
2-phenylcyclopentan-1-one structure
Product Name:2-phenylcyclopentan-1-one
CAS No:1198-34-1
MF:C11H12O
MW:160.212383270264
MDL:MFCD12545827
CID:218087
PubChem ID:290154
Update Time:2025-04-19

2-phenylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,2-phenyl-
    • 2-phenylcyclopentan-1-one
    • 2-phenylcyclopentanone
    • AKOS011896520
    • SCHEMBL361599
    • ghl.PD_Mitscher_leg0.592
    • NSC153044
    • E72778
    • SY334903
    • MFCD12545827
    • BS-13709
    • NPELEPAOYMNNRW-UHFFFAOYSA-N
    • 2-phenyl-cyclopentan-1-one
    • BAA19834
    • NSC 153044
    • DTXSID80302716
    • 1198-34-1
    • F8889-4693
    • CS-0260258
    • EN300-74738
    • Z993018320
    • 2-Phenyl-cyclopentanone
    • NSC-153044
    • DTXCID80253850
    • DB-240413
    • MDL: MFCD12545827
    • Inchi: 1S/C11H12O/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
    • InChI Key: NPELEPAOYMNNRW-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.072
  • Boiling Point: 276.1°C at 760 mmHg
  • Flash Point: 114.9°C
  • Refractive Index: 1.55
  • PSA: 17.07
  • LogP: 2.52320

2-phenylcyclopentan-1-one Pricemore >>

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$ 64.00 2023-09-06
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2-phenylcyclopentan-1-one Related Literature

  • 1. 171. Attempts to prepare new aromatic systems. Part III. Cyclopent[a]indene
    Wilson Baker,P. G. Jones J. Chem. Soc. 1951 787
  • 2. Intramolecular abstraction of aldehydic hydrogen by ketone triplets: formation of 2-hydroxy-2-phenylcycloalkanones
    Jim Ounsworth,John R. Scheffer J. Chem. Soc. Chem. Commun. 1986 232
  • 3. Alkylidenecyclobutanes. Part II. The oxidation of benzylidenecyclobutane and of bis-(p-methoxyphenyl)methylenecyclobutane
    S. H. Graham,A. J. S. Williams J. Chem. Soc. C 1966 655
  • 4. 843. Acrylamide as an acceptor in the Michael condensation
    Dov Elad,David Ginsburg J. Chem. Soc. 1953 4137
  • 5. Palladium-catalyzed regioselective arylation of silyloxy compounds with triarylantimony diacetates
    Suk-Ku Kang,Hyung-Chul Ryu,Young-Taek Hong J. Chem. Soc. Perkin Trans. 1 2000 3350
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